3-{2-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-pyrrolidinyl]-2-oxoethyl}-2,4-imidazolidinedione

• IUPAC Name: 3-[2-[3-(3,5-dimethylpyrazol-1-yl)pyrrolidin-1-yl]-2-oxoethyl]imidazolidine-2,4-dione
• InChI: InChI=1S/C14H19N5O3/c1-9-5-10(2)19(16-9)11-3-4-17(7-11)13(21)8-18-12(20)6-15-14(18)22/h5,11H,3-4,6-8H2,1-2H3,(H,15,22)
• InChI Key: MLLDECTVUPFJRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2CCN(C2)C(=O)CN3C(=O)CNC3=O)C
• Molecular Formula: C14H19N5O3
• Molecular Weight: 305.33 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves heterocyclization and catalyzed reactions. For example, heterocyclization of certain intermediates with amino compounds can lead to the formation of compounds with imidazo[1,2-a]pyridine and imidazo[4,5-b]pyridines structures, similar to the core structure of the compound (Guseinov et al., 2006). Additionally, palladium-catalyzed amidation of 2-chloro-3-amino-heterocycles offers a facile synthesis pathway for related structures (Rosenberg et al., 2012).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods are commonly used for the structural analysis of organic compounds. These techniques have elucidated the structures of various imidazo[1,2-a]pyridines and related compounds, confirming their complex molecular geometries and the presence of substituted functional groups (Obruchnikova & Rakitin, 2023).

Chemical Reactions and Properties

Chemical reactivity studies demonstrate the versatility of imidazo[1,2-a]pyridines in undergoing various chemical transformations, including cycloaddition reactions and the formation of novel fused ring systems. These reactions highlight the potential utility of such compounds in synthetic chemistry and materials science (Ravi et al., 2017).